Cas no 858470-79-8 (4,5-Dichloro-3-nitroquinoline)

• Product Name: 4,5-Dichloro-3-nitroquinoline
• CAS No: 858470-79-8
• MF: C₉H₄Cl₂N₂O₂
• MW: 243.046259880066
• CID: 4816505
• Update Time: 2023-08-19

4,5-Dichloro-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-3-nitroquinoline
• 4,5-dichloro-3-nitro-quinoline

• Inchi： 1S/C9H4Cl2N2O2/c10-5-2-1-3-6-8(5)9(11)7(4-12-6)13(14)15/h1-4H
• InChI Key： WTWXPHUIJJLRQT-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=CC=C(C2=1)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 259
• XLogP3: 3.3
• Topological Polar Surface Area: 58.7